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An In-depth Technical Guide on the Environmental Fate and Biodegradability of 1-
Chlorooctane

Abstract

This technical guide provides a comprehensive overview of the environmental fate and
biodegradability of 1-chlorooctane, a colorless liquid used as a chemical intermediate and
stabilizer.[1] This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on the physicochemical properties, environmental
distribution, and microbial degradation of this compound. Quantitative data are presented in
structured tables for clarity, and key experimental protocols are described. Visual diagrams
generated using Graphviz are included to illustrate environmental fate pathways and
experimental workflows.

Introduction

1-Chlorooctane (CAS 111-85-3), also known as n-octyl chloride, is a haloalkane with the
molecular formula C8H17CI.[2][3] It is primarily used in the synthesis of other chemicals, such
as organometallics, and as a stabilizer.[1] Its release into the environment can occur through
various waste streams during its production and use.[1][4] Understanding the environmental
behavior of 1-chlorooctane is crucial for assessing its potential ecological impact.

Physicochemical Properties of 1-Chlorooctane
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The environmental transport and partitioning of 1-chlorooctane are governed by its physical
and chemical properties. These properties are summarized in the table below.

Property Value Reference
Molecular Formula C8H17CI [2][3]
Molecular Weight 148.67 g/mol [1]
Appearance Colorless liquid [1114]
Boiling Point 181.5-183°C [1]

Melting Point -57.8t0 -61 °C [1]

Density 0.8738 - 0.875 g/cm? at 20-25 o

°C
Vapor Pressure 0.95 mmHg at 25 °C [1114]
Water Solubility Insoluble; 0.02 g/L [1]14]

log Kow (Octanol-Water
N o 4.73-5.42 [1][5]
Partition Coefficient)

Environmental Fate

The fate of 1-chlorooctane in the environment is determined by a combination of transport and
degradation processes, including volatilization, adsorption, atmospheric degradation, and
bioconcentration.

Volatilization and Atmospheric Fate

With a vapor pressure of 0.95 mmHg at 25°C, 1-chlorooctane is expected to exist
predominantly in the vapor phase in the atmosphere.[1][4] The estimated Henry's Law constant
of 6.0 x 10~2 atm-cu m/mole suggests that volatilization from moist soil and water surfaces will
be a significant fate process.[4] The volatilization half-life from a model river is estimated to be
approximately 4 hours, and from a model lake, about 5 days.[4]

In the atmosphere, 1-chlorooctane is degraded by reacting with photochemically produced
hydroxyl radicals.[4] The estimated atmospheric half-life for this reaction is about 2 days.[4]
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Atmospheric Fate of 1-Chlorooctane.

Adsorption and Mobility in Soil and Sediment

The soil adsorption coefficient (Koc) for 1-chlorooctane is estimated to be 8900, which
indicates that it is expected to be immobile in soil.[1] In aquatic environments, its high log Kow
suggests a strong tendency to adsorb to suspended solids and sediment.[4] This adsorption
can reduce its bioavailability and slow down other fate processes like volatilization and
biodegradation.[4]

Bioconcentration

The bioconcentration factor (BCF) for 1-chlorooctane is estimated to be 2300.[4] This high
value suggests a significant potential for bioaccumulation in aquatic organisms.[4]

Environmental Fate .
Value Interpretation Reference
Parameter

Rapid volatilization
Henry's Law Constant 6.0 x 10-2 atm-m3/mol [4]
from water

_ _ Degradation by
Atmospheric Half-life ~ ~2 days _ [4]
hydroxyl radicals

Koc 8900 Immobile in soil [1]

Very high potential for
BCF 2300 ] ] [4]
bioaccumulation

Biodegradability

Available data indicate that 1-chlorooctane is readily biodegradable under aerobic conditions.

[1]14]
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Aerobic Biodegradation

In a standard aerobic screening test using an activated sludge inoculum, 1-chlorooctane
achieved 74-81% of its theoretical biochemical oxygen demand (BOD) within 28 days.[1][4]
Another study reported that at a concentration of 100 mg/L, 1-chlorooctane was readily
biodegradable, with 81% degradation occurring in 28 days in the presence of activated sludge.
A pure culture of Corynebacterium sp. has also been shown to degrade 1-chlorooctane.[1]

Biodegradation

Conditions Result Reference
Test
Aerobic Aqueous Sludge inoculum, 4 74-81% of theoretical (114]
Screening weeks BOD

81% biodegradation
(Readily
biodegradable)

OECD Test Guideline Activated sludge, 100
301C mg/L, 28 days

Anaerobic Biodegradation

While extensive data on the anaerobic biodegradation of 1-chlorooctane is not readily
available, the biodegradation of other chlorinated aliphatic compounds has been observed
under anaerobic conditions.[6][7] This often occurs through a process called reductive
dehalogenation, where the chlorinated compound is used as an electron acceptor.[7]

Proposed Biodegradation Pathway

The aerobic biodegradation of haloalkanes often proceeds via hydrolytic or oxidative pathways.
A possible initial step in the aerobic degradation of 1-chlorooctane is the hydrolytic
dehalogenation to form 1-octanol, which can then be further oxidized to octanoic acid and
subsequently enter the beta-oxidation pathway for fatty acids.
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Proposed Aerobic Biodegradation Pathway
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Proposed Biodegradation Pathway for 1-Chlorooctane.

Experimental Protocols
OECD Test Guideline 301C: Ready Biodegradability -
Modified MITI Test (I)
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This test is designed to assess the ready biodegradability of chemicals under aerobic
conditions.

e Inoculum: Activated sludge from a wastewater treatment plant, not adapted to the test
chemical. The concentration of suspended solids in the inoculum is typically 30 mg/L.

» Test Substance Concentration: The chemical is added at a concentration of 100 mg/L as the
sole source of organic carbon.

e Test Duration: 28 days.

e Methodology: The consumption of oxygen is measured over the 28-day period and is
expressed as a percentage of the theoretical oxygen demand (ThOD). A blank control with
only the inoculum and a reference substance control (e.g., aniline) are run in parallel.

» Pass Criteria: A substance is considered readily biodegradable if the percentage of
biodegradation reaches 60% of the ThOD within a 10-day window, which must occur within
the 28-day test period. For 1-chlorooctane, a result of 81% biodegradation after 28 days
indicates it passes this test.
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OECD 301C Experimental Workflow

Preparation

28 days at 20-25°C in the dark

Test Flask: Blank Control: Reference Control:
1-Chlorooctane (100 mg/L) Inoculum ' Reference Substance
+ Inoculum + Mineral Medium + Inoculum
+ Mineral Medium + Mineral Medium

Regularly

Measure O2 Consumption

Calculate % Biodegradation
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Workflow for OECD Test Guideline 301C.

Ecotoxicity

1-Chlorooctane is classified as very toxic to aquatic life, with long-lasting effects.[1][5]
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. ) Exposure
Organism Test Type Endpoint Value Ti Reference
ime

Oryzias

_ , Acute LC50 0.62 mg/L 96 h
latipes (Fish)
Daphnia
magna Acute EC50 0.21 mg/L 48 h [5]
(Water flea)
Scenedesmu
s

) Acute EC50 > 0.32 mg/L 72 h

capricornutu
m (Algae)
Oryzias )

] ) Chronic NOEC 0.0567 mg/L 40d
latipes (Fish)
Daphnia
magna Chronic NOEC 0.073 mg/L 21d
(Water flea)
Activated Respiration

o EC50 > 260 mg/L 3h
Sludge Inhibition
Conclusion

1-Chlorooctane is a compound with a high potential for volatilization into the atmosphere,

where it undergoes relatively rapid photochemical degradation. In soil and aquatic

environments, it is expected to be largely immobile due to strong adsorption to organic matter.

Its high bioconcentration factor indicates a risk of accumulation in aquatic organisms. Despite

its potential for persistence through adsorption, studies have shown that 1-chlorooctane is

readily biodegradable under aerobic conditions. Its high aquatic toxicity necessitates careful

management of its release into the environment. Further research into its anaerobic

biodegradation pathways would provide a more complete picture of its environmental fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-chlorooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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